Cas no 1803959-69-4 (Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1803959-69-4
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4833817
• Update Time: 2025-10-28

Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3INO4/c1-16-7-6(8(15)17-2)4(13)3-5(14-7)18-9(10,11)12/h3H,1-2H3
• InChI Key： GZFGAZCBKPMWSZ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Analysis of Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803959-69-4)

The compound Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803959-69-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. The presence of the trifluoromethoxy moiety in Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate aligns with this trend, as it improves binding affinity to target proteins. This compound is often explored in the context of kinase inhibitors and GPCR modulators, addressing current research hotspots like cancer therapeutics and neurodegenerative diseases.

From a synthetic perspective, the iodo functional group in this compound offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These transformations are critical for constructing complex architectures in small-molecule drug development. Laboratories focusing on high-throughput screening (HTS) often prioritize such building blocks to accelerate lead optimization.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated intermediates, Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate exhibits favorable stability under ambient conditions, reducing storage challenges. Its compatibility with green chemistry principles—such as catalytic recycling—resonates with industries aiming to minimize waste.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethoxy group) and LC-MS for purity assessment. These methods align with the growing emphasis on quality-by-design (QbD) in chemical manufacturing. Researchers frequently query its spectral data and solubility profiles, underscoring the need for detailed technical documentation.

Market-wise, the compound caters to niche but expanding segments. Pharmaceutical companies investigating next-generation antibiotics or antiviral agents show particular interest, given pyridine's prevalence in FDA-approved drugs. Meanwhile, agrochemical innovators leverage its structural features to design pesticides with lower environmental persistence—a topic gaining traction in EU REACH discussions.

In conclusion, Methyl 4-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1803959-69-4) represents a convergence of synthetic utility and therapeutic potential. Its role in addressing contemporary challenges—from drug resistance to sustainable agriculture—ensures its continued relevance in scientific literature and industrial pipelines alike.